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Compound of Interest

Compound Name: TINUVIN-1130

CAS No.: 84268-33-7

Cat. No.: B1220908

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the leaching of TINUVIN®-1130 from polymer films.

Frequently Asked Questions (FAQs)
Q1: What is TINUVIN®-1130 and why is it used in polymer films?

A1: TINUVIN®-1130 is a liquid UV absorber belonging to the hydroxyphenyl-benzotriazole

class.[1][2] It is incorporated into polymer films to protect them and light-sensitive substrates

from degradation caused by UV radiation.[1][3] Its broad UV absorption spectrum makes it

highly effective.[2] It is known for its high temperature and extraction resistance, making it

suitable for demanding applications.[1][2]

Q2: What are the primary mechanisms that cause TINUVIN®-1130 to leach from a polymer

film?

A2: Leaching of additives like TINUVIN®-1130, which are typically not chemically bound to the

polymer, occurs through a process of diffusion and migration.[4] This process is influenced by
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several factors:

Polymer-Additive Compatibility: The solubility and interaction between TINUVIN®-1130 and

the polymer matrix play a crucial role.[5]

Environmental Conditions: Elevated temperatures can increase the rate of diffusion and

leaching.[6]

Physical State of the Polymer: Surface cracking or degradation of the polymer film can

create pathways for the additive to leach out.

Q3: How can I minimize TINUVIN®-1130 leaching from my polymer films?

A3: Several strategies can be employed to minimize leaching:

Covalent Bonding/Crosslinking: TINUVIN®-1130 possesses a hydroxyl (-OH) functional

group that can be reacted with crosslinkers like isocyanates or melamines.[2] This chemically

bonds the UV absorber to the polymer network, significantly reducing its mobility and

potential for migration.

Synergistic Formulations: Using TINUVIN®-1130 in combination with a Hindered Amine Light

Stabilizer (HALS) can create a synergistic effect.[1][7] This can improve the overall UV

protection, potentially allowing for a lower concentration of TINUVIN®-1130, which in turn

can reduce the driving force for leaching.[7]

Optimizing Concentration: Use the lowest effective concentration of TINUVIN®-1130. The

manufacturer suggests that the optimal amount should be determined through laboratory

trials.[1]

Surface Modification: Applying a protective, inert coating on the polymer film can act as a

physical barrier to prevent the migration of TINUVIN®-1130.

Q4: What are the recommended concentrations for TINUVIN®-1130 in a formulation?

A4: The recommended concentration of TINUVIN®-1130 is typically between 1.0 – 3.0%.

When used in a synergistic combination with a HALS (such as Tinuvin® 123, 249, or 292), the

recommended HALS concentration is between 0.5 – 2.0%.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://eco.korea.ac.kr/wp-content/uploads/2022/02/2022-04-JHM-UV-stabilizers-leaching.pdf
https://www.researchgate.net/publication/8019677_Migration_of_a_UV_stabilizer_from_polyethylene_terephthalate_PET_into_food_simulants
https://dispersions-resins-products.basf.us/products/tinuvin-1130
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.researchgate.net/publication/242023526_Studies_on_synergistic_effect_of_UV_absorbers_and_hindered_amine_light_stabilisers
https://www.researchgate.net/publication/242023526_Studies_on_synergistic_effect_of_UV_absorbers_and_hindered_amine_light_stabilisers
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://dispersions-resins-products.basf.us/files/technical-datasheets/Tinuvin_1130_October_2019_R6_IC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Cause Recommended Solution

High levels of TINUVIN®-1130

detected in the surrounding

medium.

Additive is not sufficiently

immobilized within the polymer

matrix.

1. Implement Crosslinking: If

your polymer system has

reactive groups (e.g.,

isocyanates, melamines),

utilize the hydroxyl functionality

of TINUVIN®-1130 to create

covalent bonds. 2. Optimize

Formulation: Evaluate the

concentration of

TINUVIN®-1130. It may be

possible to reduce the

concentration without

compromising UV protection,

especially if used with a HALS.

Loss of UV protection over

time, suggesting additive

depletion.

Leaching of TINUVIN®-1130

from the film surface.

1. Introduce a HALS: Combine

TINUVIN®-1130 with a HALS

to enhance long-term stability

and reduce the reliance on a

high concentration of the UV

absorber.[7] 2. Consider a

Protective Coating: Apply a

clear, non-leaching topcoat to

the polymer film to act as a

barrier.

Inconsistent leaching results

between batches.

Variability in polymer curing or

processing conditions.

1. Standardize Curing

Protocol: Ensure consistent

time, temperature, and

atmosphere during the curing

process to promote complete

crosslinking. 2. Verify

Homogeneous Mixing: Ensure

that TINUVIN®-1130 and other

additives are uniformly

dispersed throughout the
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polymer matrix before film

formation.

Quantitative Data on UV Stabilizer Migration
While specific migration data for TINUVIN®-1130 is not readily available in the public literature,

the following table presents data for a similar hydroxyphenyl-benzotriazole UV stabilizer,

Tinuvin 234, from polyethylene terephthalate (PET) into a food simulant (95% ethanol). This

data can serve as a reference for understanding the potential migration behavior.

Temperature (°C) Time (days) Migration (µg/dm²)

40 10 2

Data adapted from a study on Tinuvin 234 migration from PET into 95% ethanol.[6][8]

Experimental Protocols
Protocol 1: Static Equilibrium Leaching Test
This protocol is adapted from methodologies used to assess the leaching of benzotriazole UV

stabilizers.[5]

Objective: To determine the equilibrium concentration of TINUVIN®-1130 that leaches from a

polymer film into a specific solvent.

Materials:

Polymer film containing a known concentration of TINUVIN®-1130.

20 mL glass vials with PTFE-lined caps.

Leaching solvent (e.g., water, ethanol/water mixture, or a relevant food simulant).

Analytical balance.

Orbital shaker.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.researchgate.net/publication/8019677_Migration_of_a_UV_stabilizer_from_polyethylene_terephthalate_PET_into_food_simulants
https://pubmed.ncbi.nlm.nih.gov/15712525/
https://eco.korea.ac.kr/wp-content/uploads/2022/02/2022-04-JHM-UV-stabilizers-leaching.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220908?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC-UV system.

Procedure:

Cut the polymer film into small, uniform pieces (e.g., 5mm x 5mm).

Accurately weigh 20-30 mg of the polymer film pieces and place them into a 20 mL glass

vial.

Add 10 mL of the chosen leaching solvent to the vial.

Seal the vial tightly with the PTFE-lined cap.

Place the vial on an orbital shaker at a constant temperature (e.g., 40°C).

Allow the system to equilibrate for a predetermined time (e.g., 72 hours). It is recommended

to perform preliminary experiments to determine the time to reach equilibrium.

After equilibration, carefully decant the solvent (leachate) into a clean vial for analysis.

Analyze the concentration of TINUVIN®-1130 in the leachate using a validated HPLC-UV

method.

Protocol 2: Dynamic Leaching Test
This protocol is a generalized procedure for a dynamic leaching test, which can be more

representative of real-world conditions where the surrounding medium is not static.

Objective: To measure the rate of TINUVIN®-1130 leaching from a polymer film over time.

Materials:

Polymer film sample of a defined surface area.

Flow-through cell or a similar apparatus to hold the sample.

Peristaltic pump.

Reservoir for the leaching solvent.
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Fraction collector or sample vials.

HPLC-UV system.

Procedure:

Mount the polymer film sample in the flow-through cell, ensuring a defined surface area is

exposed to the solvent.

Pump the leaching solvent from the reservoir through the cell at a constant, slow flow rate.

Collect the leachate at regular time intervals using a fraction collector or by manually

changing sample vials.

Analyze the concentration of TINUVIN®-1130 in each collected fraction using a validated

HPLC-UV method.

Calculate the cumulative amount of TINUVIN®-1130 leached over time and express it as

mass per unit surface area (e.g., µg/cm²).

Protocol 3: HPLC-UV Analysis of TINUVIN®-1130 in
Leachate
This is a general method for the quantitative analysis of benzotriazole-type UV absorbers.[5]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

C18 analytical column (e.g., 2.1 mm × 50 mm, 1.7 µm).

Chromatographic Conditions:

Mobile Phase: Isocratic elution with 95% acetonitrile and 5% water.

Flow Rate: 0.20 mL/min.

Column Temperature: 35°C.
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Detection Wavelength: Determined by measuring the UV absorbance spectrum of a

TINUVIN®-1130 standard (typically in the 300-350 nm range for benzotriazoles).

Injection Volume: 10-20 µL.

Procedure:

Prepare a series of standard solutions of TINUVIN®-1130 in the leaching solvent at known

concentrations.

Generate a calibration curve by injecting the standard solutions and plotting the peak area

against the concentration.

Inject the leachate samples and determine the peak area for TINUVIN®-1130.

Calculate the concentration of TINUVIN®-1130 in the leachate samples using the calibration

curve.
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Caption: Strategies to mitigate TINUVIN®-1130 leaching and improve film durability.
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Caption: Experimental workflow for the analysis of TINUVIN®-1130 leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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